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Compound of Interest

Compound Name: Fenoxycarb-13C6

Cat. No.: B12410062 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies for Fenoxycarb-13C6, an isotopically labeled form of the insect

growth regulator Fenoxycarb. This document is intended for researchers, scientists, and

professionals in drug development and environmental analysis who utilize stable isotope-

labeled compounds as internal standards for quantitative analysis.

Chemical Properties
Fenoxycarb-13C6 is a stable isotope-labeled analog of Fenoxycarb, where six carbon atoms

in the phenyl ring have been replaced with Carbon-13 isotopes. This labeling provides a distinct

mass signature, making it an ideal internal standard for mass spectrometry-based analytical

techniques. The physical and chemical properties of Fenoxycarb-13C6 are summarized below,

alongside the properties of its unlabeled counterpart for comparison.

Table 1: General and Chemical Properties of Fenoxycarb-13C6 and Fenoxycarb
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Property Fenoxycarb-13C6 Fenoxycarb (unlabeled)

IUPAC Name

ethyl N-[2-(4-

phenoxyphenoxy)ethyl]carbam

ate-d6

ethyl N-[2-(4-

phenoxyphenoxy)ethyl]carbam

ate[1][2]

CAS Number
Not explicitly available, 72490-

01-8 for unlabeled[1][2][3]
72490-01-8

Molecular Formula ¹³C₆C₁₁H₁₉NO₄ C₁₇H₁₉NO₄

Molecular Weight 307.29 g/mol 301.34 g/mol

Canonical SMILES
CCOC(=O)NCCOC1=CC=C(C

=C1)OC2=CC=CC=C2

CCOC(=O)NCCOC1=CC=C(C

=C1)OC2=CC=CC=C2

InChI Key
HJUFTIJOISQSKQ-

UHFFFAOYSA-N

HJUFTIJOISQSKQ-

UHFFFAOYSA-N

Appearance White crystalline solid White crystalline solid

Purity ≥ 98.0%
Analytical standard grade

available

Isotopic Enrichment ≥ 99% ¹³C Not Applicable

Stability
Stable for ≥ 1 year under

recommended storage

Stable under recommended

storage conditions

Table 2: Solubility and Physical Constants of Fenoxycarb
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Property Value Conditions

Water Solubility 6.00 mg/L at 20 °C

Solubility in Organic Solvents

Soluble in ethanol (510 g/L),

acetone (770 g/L), toluene

(630 g/L), n-octanol (130 g/L)

at 25 °C

Slightly soluble in n-hexane

(5.3 g/L)
at 25 °C

Melting Point 53-54 °C Not specified

Vapor Pressure 0.0078 mPa at 20 °C

Octanol-Water Partition

Coefficient (logP)
4.3010 Not specified

Chemical Structure
The chemical structure of Fenoxycarb consists of a carbamate functional group linked to a

phenoxyphenoxy ethyl moiety. In Fenoxycarb-13C6, six carbon atoms on one of the phenyl

rings are substituted with ¹³C isotopes.
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Caption: Chemical structure of Fenoxycarb-13C6.

Experimental Protocols
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While the specific synthesis protocol for Fenoxycarb-13C6 is proprietary to the manufacturers,

a general synthesis for unlabeled Fenoxycarb has been described. A plausible route for the

labeled compound would involve the use of a ¹³C₆-labeled precursor. A general multi-step

synthesis for Fenoxycarb is as follows:

Etherification: 4-phenoxyphenol is reacted with 2-chloroethylamine to form the intermediate,

2-(4-phenoxyphenoxy)ethylamine.

Carbamate Formation: The intermediate is then reacted with ethyl chloroformate in the

presence of a base, such as triethylamine, to yield Fenoxycarb. This reaction is typically

performed in an organic solvent like dichloromethane under anhydrous conditions.

For the synthesis of Fenoxycarb-13C6, a potential starting material would be [¹³C₆]-phenol,

which can be used to synthesize the labeled 4-phenoxyphenol precursor.

A common application for Fenoxycarb-13C6 is as an internal standard in the quantification of

Fenoxycarb residues in various matrices. A typical workflow for such an analysis using High-

Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) is outlined below.

Workflow for Fenoxycarb Residue Analysis
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Caption: General workflow for the analysis of Fenoxycarb residues.
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Detailed Experimental Steps:

Sample Preparation: A representative sample (e.g., fruit, vegetable, or soil) is homogenized.

A known amount of Fenoxycarb-13C6 internal standard is added to the homogenized

sample.

Extraction: The target analyte and the internal standard are extracted from the matrix using

an organic solvent such as acetone or methanol.

Partitioning: The extract is then subjected to liquid-liquid partitioning, for instance, with

dichloromethane, to separate the analytes from water-soluble components.

Cleanup: To remove interfering matrix components, the extract is purified using column

chromatography, commonly with a Florisil stationary phase.

Analysis: The purified extract is concentrated and analyzed by a suitable instrumental

technique, such as High-Performance Liquid Chromatography coupled with a Mass

Spectrometer (HPLC-MS) or a UV detector. Quantification is achieved by comparing the

signal of the native Fenoxycarb to that of the known concentration of the Fenoxycarb-13C6
internal standard.

A fast HPLC method has also been developed for the determination of Fenoxycarb in

veterinary shampoo using a fused-core column. This method involves sample dilution with the

mobile phase followed by direct injection into the HPLC system.

Applications
Fenoxycarb-13C6 is primarily used as an internal standard in analytical laboratories for the

accurate quantification of Fenoxycarb in environmental and biological samples. Its use in

isotope dilution mass spectrometry allows for the correction of matrix effects and variations in

sample preparation and instrument response, leading to highly accurate and precise

measurements. This is crucial for regulatory monitoring of pesticide residues in food and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fenoxycarb | C17H19NO4 | CID 51605 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]

3. schd-shimadzu.com [schd-shimadzu.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Fenoxycarb-13C6:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410062#fenoxycarb-13c6-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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